N-[2-(1H-Indol-1-yl)ethyl]hexacosanamide
N-[2-(1H-Indol-1-yl)ethyl]hexacosanamide
NB-Hexacosanoyltryptamine, also known as N-cerotoyltryptamine, belongs to the class of organic compounds known as 3-alkylindoles. 3-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 3-position. NB-Hexacosanoyltryptamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, NB-hexacosanoyltryptamine is primarily located in the membrane (predicted from logP). Outside of the human body, NB-hexacosanoyltryptamine can be found in alcoholic beverages and fruits. This makes NB-hexacosanoyltryptamine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
152766-96-6
VCID:
VC0124457
InChI:
InChI=1S/C36H62N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-29-36(39)37-31-30-33-32-38-35-28-26-25-27-34(33)35/h25-28,32,38H,2-24,29-31H2,1H3,(H,37,39)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)NCCC1=CNC2=CC=CC=C21
Molecular Formula:
C36H62N2O
Molecular Weight:
538.9 g/mol
N-[2-(1H-Indol-1-yl)ethyl]hexacosanamide
CAS No.: 152766-96-6
Main Products
VCID: VC0124457
Molecular Formula: C36H62N2O
Molecular Weight: 538.9 g/mol
![N-[2-(1H-Indol-1-yl)ethyl]hexacosanamide - 152766-96-6](/images/no_structure.jpg)
| CAS No. | 152766-96-6 |
|---|---|
| Product Name | N-[2-(1H-Indol-1-yl)ethyl]hexacosanamide |
| Molecular Formula | C36H62N2O |
| Molecular Weight | 538.9 g/mol |
| IUPAC Name | N-[2-(1H-indol-3-yl)ethyl]hexacosanamide |
| Standard InChI | InChI=1S/C36H62N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-29-36(39)37-31-30-33-32-38-35-28-26-25-27-34(33)35/h25-28,32,38H,2-24,29-31H2,1H3,(H,37,39) |
| Standard InChIKey | OTIONYUCQOITCW-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)NCCC1=CNC2=CC=CC=C21 |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)NCCC1=CNC2=CC=CC=C21 |
| Description | NB-Hexacosanoyltryptamine, also known as N-cerotoyltryptamine, belongs to the class of organic compounds known as 3-alkylindoles. 3-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 3-position. NB-Hexacosanoyltryptamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, NB-hexacosanoyltryptamine is primarily located in the membrane (predicted from logP). Outside of the human body, NB-hexacosanoyltryptamine can be found in alcoholic beverages and fruits. This makes NB-hexacosanoyltryptamine a potential biomarker for the consumption of these food products. |
| Synonyms | CAT, Cerotinic acid tryptamide, N-[2-(3-Indolyl)ethyl]hexacosanamide, N-Hexacosanoyltryptamine |
| PubChem Compound | 10530465 |
| Last Modified | Nov 11 2021 |
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